![molecular formula C7H8N4O B3352135 4,6-Diamino-2-methoxypyridine-3-carbonitrile CAS No. 42530-05-2](/img/structure/B3352135.png)
4,6-Diamino-2-methoxypyridine-3-carbonitrile
Overview
Description
4,6-Diamino-2-methoxypyridine-3-carbonitrile, also known as 4,6-Diamino-2-methoxy-nicotinonitrile, has a molecular weight of 164.168 and a formula of C7H8N4O . It is a compound with a pyridine core structure, which is a common structure in many pharmaceuticals and natural products .
Synthesis Analysis
The synthesis of compounds similar to this compound often involves the condensation of chalcones with malononitrile in a basic medium . For example, 4-Methoxypyridine has been prepared from 4-methoxypyridine-N-oxide, via catalytic hydrogenation .Molecular Structure Analysis
The molecular structure of this compound is represented by the SMILES string: COC1=NC(N)=CC(N)=C1C#N .Chemical Reactions Analysis
In a study, 4,6-diamino-2-mercaptopyrimidine was applied as an outstanding chelating agent for the preparation of a novel nickel metal–organic framework (Ni-DAMP-MOF) as a heterogeneous and reusable catalyst . This metal–organic framework was used as a new catalyst in the synthesis of pyranopyrazoles and selective oxidation of sulfides to sulfoxides .Mechanism of Action
Safety and Hazards
While specific safety and hazard information for 4,6-Diamino-2-methoxypyridine-3-carbonitrile is not available, similar compounds are considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). They may cause skin irritation, serious eye irritation, and specific target organ toxicity (single exposure), particularly affecting the respiratory system .
Future Directions
Research on compounds with a similar structure to 4,6-Diamino-2-methoxypyridine-3-carbonitrile has shown promising results in the field of catalysis . Furthermore, a series of 2-methoxypyridine-3-carbonitrile-bearing aryl substituents were successfully synthesized and showed promising antiproliferative effects against liver, prostate, and breast cancer cell lines . This suggests potential future directions in the development of new pharmaceuticals and catalysts.
properties
IUPAC Name |
4,6-diamino-2-methoxypyridine-3-carbonitrile | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8N4O/c1-12-7-4(3-8)5(9)2-6(10)11-7/h2H,1H3,(H4,9,10,11) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GJSAOGAUMMCVFI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C(=CC(=N1)N)N)C#N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8N4O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20522294 | |
Record name | 4,6-Diamino-2-methoxypyridine-3-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20522294 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
164.16 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
42530-05-2 | |
Record name | 4,6-Diamino-2-methoxypyridine-3-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20522294 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.